Cas no 107658-61-7 (2-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propan-1-one)

• Product Name: 2-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propan-1-one
• CAS No: 107658-61-7
• MF: C₁₇H₁₂Cl₂FN₃O₂
• MW: 380.200485229492
• CID: 1184345
• PubChem ID: 3007547
• Update Time: 2025-04-20

2-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propan-1-one
• AG-D-23414
• 2-(2,4-DICHLOROPHENYL)-1-(4-FLUOROPHENYL)-2-HYDROXY-3-(1H-1,2,4-TRIAZOL-1-YL)-1-PROPANONE
• 1-Propanone, 2-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-
• AC1MHMGL
• CHEMBL10428
• CTK4A5579
• AG-D-23414; 2-(2,4-DICHLOROPHENYL)-1-(4-FLUOROPHENYL)-2-HYDROXY-3-(1H-1,2,4-TRIAZOL-1-YL)-1-PROPANONE; 1-Propanone, 2-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-; AC1MHMGL; CHEMBL10428; CTK4A5579;
• 107658-61-7
• DTXSID20910394
• 2-(2,4-Dichlorophenyl)-1-(4-fluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propan-1-one

• Inchi： 1S/C17H12Cl2FN3O2/c18-12-3-6-14(15(19)7-12)17(25,8-23-10-21-9-22-23)16(24)11-1-4-13(20)5-2-11/h1-7,9-10,25H,8H2
• InChI Key： MLJYWBHXQXYUKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(C1C=CC(=CC=1)F)=O)(CN1C=NC=N1)O)Cl

Computed Properties

• Exact Mass: 379.02926
• Monoisotopic Mass: 379.0290602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01